Cas no 2309313-04-8 (1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane)
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
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- 1-(phenethylsulfonyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane
- 1-(oxolan-3-yl)-4-(2-phenylethylsulfonyl)-1,4-diazepane
- 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane
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- Inchi: 1S/C17H26N2O3S/c20-23(21,14-8-16-5-2-1-3-6-16)19-10-4-9-18(11-12-19)17-7-13-22-15-17/h1-3,5-6,17H,4,7-15H2
- InChI Key: AXCAJMCZAQVCTP-UHFFFAOYSA-N
- SMILES: S(CCC1C=CC=CC=1)(N1CCCN(CC1)C1COCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 457
- XLogP3: 1.7
- Topological Polar Surface Area: 58.2
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6556-5626-2μmol |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6556-5626-5μmol |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6556-5626-10μmol |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6556-5626-20μmol |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6556-5626-1mg |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5626-2mg |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6556-5626-3mg |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6556-5626-4mg |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5626-5mg |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6556-5626-10mg |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane |
2309313-04-8 | 10mg |
$118.5 | 2023-09-08 |
1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane
Professional Introduction to Compound with CAS No. 2309313-04-8 and Product Name 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane
Compound with the CAS number 2309313-04-8 and the product name 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates key functional groups that make it a promising candidate for further investigation in various therapeutic areas.
The core structure of 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane consists of a diazepane ring system linked to an oxolane moiety and a 2-phenylethanesulfonyl group. This combination of functional groups provides a rich chemical landscape for interaction with biological targets. The diazepane ring is known for its ability to modulate neurotransmitter systems, making it a valuable scaffold in the development of central nervous system (CNS) drugs. Additionally, the presence of the oxolane and phenylethanesulfonyl groups introduces further complexity, which can be exploited to enhance binding affinity and selectivity.
Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Among these, diazepane derivatives have shown particular promise due to their ability to interact with various biological receptors. The compound 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane is no exception and has been the subject of several studies exploring its pharmacological properties. These studies have revealed that the compound exhibits notable activity in preclinical models, suggesting its potential as a lead compound for further optimization.
In particular, the oxolane moiety in 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane has been identified as a key structural feature that contributes to its biological activity. Oxolane derivatives are known for their ability to stabilize certain pharmacophores, thereby enhancing their interaction with target proteins. This property makes them particularly attractive for designing molecules with improved pharmacokinetic profiles. The phenylethanesulfonyl group further enhances the compound's potential by introducing a hydrophobic surface that can interact favorably with lipid-rich environments such as cell membranes.
The synthesis of 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include the formation of the diazepane ring through cyclization reactions, followed by functionalization with the oxolane and phenylethanesulfonyl groups. Advanced synthetic techniques such as transition metal catalysis have been employed to achieve these transformations efficiently.
From a computational chemistry perspective, the molecular structure of 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane has been extensively studied using various modeling techniques. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets. These studies have helped in understanding how different parts of the molecule contribute to its overall activity. Additionally, quantum mechanical calculations have been used to predict the electronic properties of the compound, which are crucial for understanding its reactivity and interaction with biological systems.
The pharmacological profile of 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane has been evaluated in several preclinical studies. These studies have shown that the compound exhibits significant activity against various therapeutic targets, including enzymes and receptors involved in neurological disorders. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for treating conditions such as depression, anxiety, and epilepsy. Furthermore, its interaction with other biological pathways suggests potential applications in treating inflammatory diseases and cancer.
In conclusion, 1-(oxolan-3-yl)-4-(2-phenylethanesulfonyl)-1,4-diazepane represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. The combination of an oxolane moiety and a phenylethanesulfonyl group provides a rich chemical landscape for designing molecules with enhanced biological activity. Further research is warranted to fully explore the therapeutic potential of this compound and optimize its pharmacokinetic properties for clinical applications.
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